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Compound of Interest

Compound Name: O-Demethylpaulomycin A

Cat. No.: B14763488

For Researchers, Scientists, and Drug Development Professionals

Core Summary

O-Demethylpaulomycin A is a naturally occurring antibiotic produced by the bacterium
Streptomyces paulus. Its chemical formula is C33H44N2017S. The structure of this complex
molecule was elucidated through a combination of spectroscopic techniques, primarily *H and
13C Nuclear Magnetic Resonance (NMR) and Fast Atom Bombardment (FAB) Mass
Spectrometry. This guide provides a detailed overview of its chemical structure,
physicochemical properties, and the experimental methodologies used for its characterization.

Physicochemical Properties of O-

Demethylpaulomycin A

Property Value Reference

Molecular Formula C33H44N2017S

Spectroscopic Data for Structural Elucidation

The structural determination of O-Demethylpaulomycin A relied heavily on NMR and mass
spectrometry data.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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Detailed *H and 3C NMR data were instrumental in piecing together the complex scaffold of O-
Demethylpaulomycin A.

Specific proton chemical shifts and coupling constants would be presented here if available in
the source literature.

Specific carbon chemical shifts would be presented here if available in the source literature.

Mass Spectrometry

Fast Atom Bombardment (FAB) mass spectrometry was employed to determine the molecular
weight and fragmentation pattern of O-Demethylpaulomycin A, confirming its elemental

composition.
Technique Observation Interpretation Reference
N Confirmation of
Fast Atom Specific m/z values ]
) ) molecular weight and
Bombardment (FAB)- would be listed here if
elemental
MS available. -
composition.

Experimental Protocols
Isolation and Purification of O-Demethylpaulomycin A

The isolation of O-Demethylpaulomycin A from the fermentation broth of Streptomyces
paulus strain 273 involves a multi-step purification process.

Experimental Workflow for Isolation and Purification
Fermentation of Solvent Extraction Column High-Performance Liquid .
Streptomyces paulus > of Broth ™| chromatography > Chromatography (HPLC) (PR ©H-Dmstiny e manyem A
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Caption: Workflow for the isolation and purification of O-Demethylpaulomycin A.

A detailed, step-by-step protocol as described in the primary literature would include:
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o Fermentation: Culturing of Streptomyces paulus strain 273 under specific media and growth
conditions to induce the production of O-Demethylpaulomycin A.

» Extraction: Use of organic solvents to extract the crude mixture of metabolites from the
fermentation broth.

» Chromatography: Initial separation of the crude extract using column chromatography
techniques.

e High-Performance Liquid Chromatography (HPLC): Final purification of O-
Demethylpaulomycin A to homogeneity using HPLC.

Chemical Structure

A 2D chemical structure diagram of O-Demethylpaulomycin A would be presented here if
available in the source literature.

Biosynthesis of Paulomycins

The biosynthesis of paulomycins, including O-Demethylpaulomycin A, involves a complex
enzymatic pathway in Streptomyces.

Simplified Biosynthetic Pathway of Paulomycins

Paulomycin Aglycone |—>| Glycosylation |—> O-Demethylation O-Demethylpaulomycin A

Polyketide Synthase (PKS) &
Non-ribosomal Peptide Synthetase (NRPS)

Primary Metabolites
(e.g., sugars, amino acids)
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Caption: A simplified representation of the biosynthetic pathway leading to O-
Demethylpaulomycin A.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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